Cas no 1599-48-0 (Nonanoic acid,9,9-dimethoxy-, methyl ester)

Nonanoic acid,9,9-dimethoxy-, methyl ester structure
1599-48-0 structure
Product Name:Nonanoic acid,9,9-dimethoxy-, methyl ester
CAS No:1599-48-0
MF:C12H24O4
MW:232.316564559937
CID:140145
PubChem ID:95957
Update Time:2025-04-19

Nonanoic acid,9,9-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Nonanoic acid,9,9-dimethoxy-, methyl ester
    • methyl 9,9-dimethoxynonanoate
    • 9,9-bis(methoxy)nonanoic acid methyl ester
    • 9,9-dimethoxynonanoic acid methyl ester
    • 9,9-dimethoxy-nonanoic acid methyl ester
    • 9,9-Dimethoxy-nonansaeure-methylester
    • AC1L3VGR
    • AC1Q5ZYW
    • AI3-25459
    • AR-1K7935
    • azelaldehyde methyl ester dimethyl acetal
    • NSC44696
    • Nonanoic acid, 9,9-dimethoxy-, methyl ester
    • METHYL AZELAALDEHYDATE DIMETHYL ACETAL
    • NSC-44696
    • METHYL 9-OXONONANOATE DIMETHYL ACETAL
    • 1599-48-0
    • UNII-J5TYE4L6L9
    • AZELAALDEHYDIC ACID, METHYL ESTER, DIMETHYL ACETAL
    • J5TYE4L6L9
    • SCHEMBL10626764
    • DTXSID10166767
    • NSC 44696
    • Inchi: 1S/C12H24O4/c1-14-11(13)9-7-5-4-6-8-10-12(15-2)16-3/h12H,4-10H2,1-3H3
    • InChI Key: HZWOYQBUELNXHM-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCC(=O)OC)OC

Computed Properties

  • Exact Mass: 232.16752
  • Monoisotopic Mass: 232.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
  • LogP: 2.50900
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.